Cas no 1707370-03-3 (2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid)

• Product Name: 2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid
• CAS No: 1707370-03-3
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5152078
• Update Time: 2025-06-09

2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-methyl-6-[(tetrahydro-2H-pyran-4-yl)oxy]-

• Inchi： 1S/C11H14N2O4/c1-7-12-9(11(14)15)6-10(13-7)17-8-2-4-16-5-3-8/h6,8H,2-5H2,1H3,(H,14,15)
• InChI Key： OARVKGYSTGZZKA-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2CCOCC2)=CC(C(O)=O)=N1

Additional information on 2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid

Comprehensive Overview of 2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid (CAS No. 1707370-03-3)

2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid (CAS No. 1707370-03-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrimidine derivative, characterized by its tetrahydro-pyran-4-yloxy and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework aligns with the growing demand for heterocyclic compounds in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The compound's pyrimidine core is a hallmark of nucleic acid chemistry, making it relevant to cutting-edge research in antiviral and anticancer therapies. Recent studies highlight its role in the development of small-molecule inhibitors, a hot topic in precision medicine. Researchers are particularly interested in its potential to interact with kinase enzymes, which are frequently explored in oncology and inflammatory disease treatments. The tetrahydro-pyran moiety enhances solubility and bioavailability, addressing a common challenge in drug formulation—a key concern for pharmaceutical developers optimizing oral drug delivery systems.

From a synthetic chemistry perspective, CAS 1707370-03-3 exemplifies modern trends in green chemistry and atom-efficient synthesis. Its production often involves catalytic methods that minimize waste, aligning with the pharmaceutical industry's push toward sustainable practices. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring compliance with stringent regulatory standards for high-purity intermediates. These aspects resonate with current searches for "eco-friendly synthetic routes" and "GMP-compliant building blocks" in chemical databases.

The agrochemical sector also benefits from this compound's structural attributes. Its pyrimidine-carboxylic acid hybrid structure shows promise in designing novel plant growth regulators and herbicide safeners, topics trending in sustainable agriculture forums. Patent analyses reveal its incorporation into formulations aiming to reduce environmental persistence while maintaining efficacy—a balance frequently queried in agricultural chemistry discussions.

In material science, derivatives of 2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid have been explored for coordination polymers and metal-organic frameworks (MOFs). These applications tap into the booming interest in porous materials for gas storage and catalysis. The compound's ability to act as a polydentate ligand makes it valuable for constructing functional materials with tailored porosity—a subject dominating materials science conferences.

Quality specifications for CAS 1707370-03-3 typically emphasize >98% purity, with strict limits on residual solvents—a critical parameter for researchers sourcing compounds for high-throughput screening. This aligns with frequent search queries about "pharmaceutical-grade intermediates" and "HTS-compatible libraries." Storage recommendations generally advise protection from moisture at controlled temperatures, reflecting standard handling protocols for hygroscopic compounds.

The compound's safety profile has been evaluated through standard in vitro assays, with data sheets emphasizing proper laboratory handling procedures. While not classified as hazardous under major regulatory systems, its use requires standard PPE—a routine consideration for synthetic chemists, as evidenced by safety protocol searches in academic and industrial settings.

Market intelligence indicates steady demand for 1707370-03-3 from contract research organizations and academic institutions, particularly those focusing on fragment-based drug design. Its price point reflects the technical challenges in large-scale production of multi-functionalized heterocycles, a common discussion point in custom synthesis forums. Suppliers often highlight batch-to-batch consistency and comprehensive analytical documentation as key differentiators.

Future research directions may explore the compound's utility in PROTAC technology (proteolysis-targeting chimeras), an emerging field in targeted protein degradation. Its bifunctional nature could enable conjugation with E3 ligase ligands, addressing a trending research question in drug discovery circles. Additionally, structural modifications might yield fluorescent probes for biological imaging—another area receiving increased attention in chemical biology publications.

In summary, 2-Methyl-6-(tetrahydro-pyran-4-yloxy)-pyrimidine-4-carboxylic acid represents a multifaceted tool for researchers across disciplines. Its value lies not only in current applications but also in its potential to address tomorrow's scientific challenges—from next-generation therapeutics to advanced functional materials. As innovation continues in these fields, this compound's relevance is poised to grow, making it a noteworthy subject for ongoing scientific and industrial investigation.